2,4-Dimethyl-5-{[(2-thienylcarbonyl)oxy]ethanimidoyl}-1,3-thiazole

• IUPAC Name: [(E)-1-(2,4-dimethyl-1,3-thiazol-5-yl)ethylideneamino] thiophene-2-carboxylate
• InChI: InChI=1S/C12H12N2O2S2/c1-7-11(18-9(3)13-7)8(2)14-16-12(15)10-5-4-6-17-10/h4-6H,1-3H3/b14-8+
• InChI Key: KJNKAHHALVGEAL-RIYZIHGNSA-N
• Canonical SMILES: CC1=C(SC(=N1)C)C(=NOC(=O)C2=CC=CS2)C
• Isomeric SMILES: CC1=C(SC(=N1)C)/C(=N/OC(=O)C2=CC=CS2)/C
• Molecular Formula: C12H12N2O2S2
• Molecular Weight: 280.4 g/mol

Description

2,4-Dimethyl-5-{[(2-thienylcarbonyl)oxy]ethanimidoyl}-1,3-thiazole (2,4-DMT-5-ECOT) is a thiazole-based heterocyclic compound with a range of potential scientific applications. It is a member of the thiazole family of heterocyclic compounds, which have been studied extensively due to their potential biological and pharmacological applications. The synthesis of 2,4-DMT-5-ECOT is relatively simple and can be accomplished via a number of different methods. This compound has been studied for its potential applications in scientific research, and its biochemical and physiological effects on various organisms.

Scientific Research Applications

Cycloaddition Reactions

Cycloadditions involving pyrrolo[1,2-c]thiazoles and pyrazolo[1,5-c]thiazoles demonstrate the utility of thiazole derivatives in generating complex molecular structures. These compounds exhibit distinct reactivity patterns with electron-deficient alkenes and alkynes, highlighting their versatility in organic synthesis (Sutcliffe et al., 2000).

Antimicrobial Applications

Novel bis-[1,3,4]thiadiazole and bis-thiazole derivatives incorporating the thieno[2,3-b]thiophene moiety have been synthesized, demonstrating promising antimicrobial properties. This underscores the potential of thiazole derivatives in developing new antimicrobial agents (Kheder & Mabkhot, 2012).

Electrophilic Substitution and Cycloaddition-Elimination Reactions

Research on the reactivity of "methyl isothiocyanate sulfide" in cycloaddition-elimination reactions has led to the synthesis of thiazole derivatives, illustrating the compound's multifaceted role in organic synthesis (L'abbé et al., 1992).

Organic Magnetic Materials

The synthesis and characterization of nitroxide radicals based on benzimidazole derivatives have contributed to understanding the role of hydrogen bonds in organic magnetic materials. This research opens new avenues for using thiazole derivatives in designing magnetic materials (Ferrer et al., 2001).